N1-cyclopentyl-N2-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)oxalamide

• IUPAC Name: N'-cyclopentyl-N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]oxamide
• InChI: InChI=1S/C16H19F3N2O3/c17-16(18,19)11-7-5-10(6-8-11)13(22)9-20-14(23)15(24)21-12-3-1-2-4-12/h5-8,12-13,22H,1-4,9H2,(H,20,23)(H,21,24)
• InChI Key: ZWXZNOCFGLTLJH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C(=O)NCC(C2=CC=C(C=C2)C(F)(F)F)O
• Molecular Formula: C16H19F3N2O3
• Molecular Weight: 344.33 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex reactions where specific reagents and catalysts are used to form desired structures. For instance, the synthesis of N-[2-(4-methoxyphenyltelluro)ethyl]phthalimide highlights the reaction of organometallic compounds with N-(2-bromoethyl)phthalimide, illustrating the intricate methods that could be applied to synthesize compounds similar to our subject of interest (Singh et al., 2000).

Molecular Structure Analysis

Understanding the molecular structure is crucial for comprehending the physical and chemical properties of a compound. Studies such as the crystal structure determination of ethyl 9-methyl-10-phenyl-11-thioxo-8-oxa-10,12-diazatricyclo[7.3.1.02.7] trideca-2(7),3,5-trien-13-carboxylate provide insights into the conformational properties and molecular interactions within similar complex molecules (Magerramov et al., 2010).

Chemical Reactions and Properties

Chemical reactions involving compounds of interest are pivotal for understanding their reactivity and potential applications. For example, the synthesis and reactions of 2-hydroxy-4-oxo-4-(2,3,5,6-tetrafluoro-4-methoxyphenyl)-but-2-enoic acid methyl ester elucidate the reactivity of similar compounds under different conditions (Pimenova et al., 2003).

Physical Properties Analysis

The study of physical properties, such as crystallization behaviors and molecular interactions, is essential for materials science applications. Investigations into the crystallization behaviors of bacterially synthesized poly(hydroxyalkanoate)s in the presence of oxalamide compounds reveal how molecular structure influences material properties (Xu et al., 2017).

Chemical Properties Analysis

Analyzing the chemical properties, including reactivity and stability under various conditions, provides a foundation for potential applications. The novel acid-catalyzed rearrangement of 2-substituted-3-(2-nitrophenyl)oxiranes for synthesizing di- and mono-oxalamides offers a glimpse into the complex chemical behaviors of related compounds (Mamedov et al., 2016).

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For example, many trifluoromethyl compounds are highly reactive and can be hazardous to handle. Always refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has interesting biological activity, it could be studied as a potential pharmaceutical.